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Compound of Interest

Compound Name:
2-Bromo-1-(3,5-

dihydroxyphenyl)ethanone

Cat. No.: B026491 Get Quote

Technical Guide: 2-Bromo-1-(3,5-
dihydroxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-1-(3,5-dihydroxyphenyl)ethanone is a brominated aromatic ketone of significant

interest in medicinal chemistry and organic synthesis. Its structure, featuring a dihydroxyphenyl

group, makes it a valuable precursor for the synthesis of various biologically active molecules.

This technical guide provides a comprehensive overview of its chemical properties, synthesis,

and known applications, with a focus on presenting data in a clear and accessible format for

scientific professionals.

Chemical and Physical Properties
While comprehensive experimental data for 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone is

not widely available in the literature, the following table summarizes its key identifiers and

theoretical properties. It is important to note that physical properties such as melting and boiling

points for this specific isomer are not consistently reported and data for other isomers should

not be used interchangeably.
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Property Value Source

CAS Number 62932-92-7 [1]

Molecular Formula C₈H₇BrO₃ [2]

Molecular Weight 231.04 g/mol [2]

SMILES O=C(CBr)c1cc(O)cc(O)c1 N/A

InChI

InChI=1S/C8H7BrO3/c9-4-

8(12)5-1-6(10)3-7(11)2-5/h1-

3,10-11H,4H2

[2]

Synthesis Protocols
The synthesis of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone has been described via different

routes. Below are detailed experimental protocols for two common methods.

Synthesis from 3,5-Diacetoxyacetophenone
This protocol follows a two-step process involving bromination followed by deprotection of the

acetyl groups.

Experimental Protocol:

Bromination: Dissolve 3,5-diacetoxyacetophenone in a suitable solvent.

Add a brominating agent (e.g., N-bromosuccinimide or bromine) to the solution.

Stir the reaction mixture at room temperature until the starting material is consumed

(monitored by TLC).

Deprotection: Add a solution of hydrobromic acid in a suitable solvent (e.g., acetic acid).

Heat the mixture to reflux to facilitate the removal of the acetyl protecting groups.

After cooling, the product can be isolated by extraction and purified by crystallization or

chromatography.
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Synthesis from 3,5-Dihydroxyacetophenone
This method involves the direct bromination of 3,5-dihydroxyacetophenone.

Experimental Protocol:

Dissolve 3,5-dihydroxyacetophenone in a suitable solvent such as ethyl acetate.

Add cupric bromide (CuBr₂) to the solution.

Heat the reaction mixture to reflux for several hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture and filter to remove the copper salts.

The filtrate is then concentrated, and the crude product is purified, typically by column

chromatography, to yield 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone.[1]

Experimental Workflows
The following diagram illustrates the general workflow for the synthesis and purification of 2-
Bromo-1-(3,5-dihydroxyphenyl)ethanone.
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Caption: General workflow for the synthesis and purification of 2-Bromo-1-(3,5-
dihydroxyphenyl)ethanone.

Applications in Synthesis
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The primary documented application of 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone is as a

key intermediate in the synthesis of bronchodilators, particularly terbutaline and its analogs.[1]

[2] The following diagram illustrates this synthetic relationship.
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Caption: Synthetic pathway from 2-Bromo-1-(3,5-dihydroxyphenyl)ethanone to Terbutaline.

Biological Activity
Currently, there is a lack of published data on the specific biological activities of 2-Bromo-1-
(3,5-dihydroxyphenyl)ethanone itself. Its significance in the scientific literature is

predominantly as a synthetic precursor. Further research is required to elucidate any potential

pharmacological effects or mechanisms of action of this compound.

Conclusion
2-Bromo-1-(3,5-dihydroxyphenyl)ethanone is a valuable chemical intermediate with

established routes for its synthesis. While detailed physical and spectral characterization data

are not readily available, its utility in the preparation of important pharmaceuticals like

terbutaline is well-documented. This guide provides a foundational understanding of this
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compound for researchers and professionals in drug development and organic synthesis,

highlighting the need for further investigation into its chemical and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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